2-fluoro-4-(1-methyl-1H-pyrazol-4-yl)benzoic acid
Overview
Description
Molecular Structure Analysis
The molecular structure of 2-fluoro-4-(1-methyl-1H-pyrazol-4-yl)benzoic acid can be visualized using tools like NIST Chemistry WebBook . It is essential to understand the arrangement of atoms, bond angles, and functional groups to predict its properties and interactions.
Scientific Research Applications
Vasodilation and Cardiovascular Studies
- 2-fluoro-4-(1-methyl-1H-pyrazol-4-yl)benzoic acid-related compounds have demonstrated vasodilator activity in pulmonary and systemic vascular beds, suggesting potential applications in cardiovascular research and therapy (Pankey et al., 2011).
Anti-inflammatory and Anti-arthritic Potential
- Derivatives of the compound showed significant inhibition in animal models of arthritis and chronic inflammation, indicating their potential as novel anti-inflammatory and antiarthritic agents (Nugent et al., 1993).
Cancer Research
- Substituted aminopyrazoles related to this compound were studied for their tumorigenic activities, offering insights into the molecular mechanisms of carcinogenesis and potential therapeutic targets (Fitzgerald et al., 1986).
PET Imaging for Tumor Diagnosis
- Benzimidazole and pyrazolo derivatives related to the compound were synthesized for potential use in PET tumor imaging, demonstrating high tumor/brain uptake ratios, indicating their potential in diagnostic imaging (Zhang et al., 2010).
Analgesic and Anti-inflammatory Effects
- A derivative of this compound exhibited analgesic, anti-inflammatory, and vasorelaxant effects, with potential mechanisms involving the NO/cGMP pathway and K+ channels (Oliveira et al., 2017).
Peripheral Benzodiazepine Receptor Studies
- Fluoroethoxy and fluoropropoxy substituted imidazo and pyrazolo derivatives were synthesized for studying peripheral benzodiazepine receptors, indicating their potential use in understanding neurodegenerative disorders (Fookes et al., 2008).
properties
IUPAC Name |
2-fluoro-4-(1-methylpyrazol-4-yl)benzoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H9FN2O2/c1-14-6-8(5-13-14)7-2-3-9(11(15)16)10(12)4-7/h2-6H,1H3,(H,15,16) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OYVMRLAXKSOIEV-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=C(C=N1)C2=CC(=C(C=C2)C(=O)O)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H9FN2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
220.20 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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